1,2-Cyclobutanedimethanol,3,3-diethoxy-,(1S-trans)-(9CI)
1,2-Cyclobutanedimethanol,3,3-diethoxy-,(1S-trans)-(9CI)
Brand Name:
Vulcanchem
CAS No.:
132294-14-5
VCID:
VC0140686
InChI:
InChI=1S/C10H20O4/c1-3-13-10(14-4-2)5-8(6-11)9(10)7-12/h8-9,11-12H,3-7H2,1-2H3/t8-,9-/m1/s1
SMILES:
CCOC1(CC(C1CO)CO)OCC
Molecular Formula:
C10H20O4
Molecular Weight:
204.26 g/mol
1,2-Cyclobutanedimethanol,3,3-diethoxy-,(1S-trans)-(9CI)
CAS No.: 132294-14-5
Main Products
VCID: VC0140686
Molecular Formula: C10H20O4
Molecular Weight: 204.26 g/mol
| CAS No. | 132294-14-5 |
|---|---|
| Product Name | 1,2-Cyclobutanedimethanol,3,3-diethoxy-,(1S-trans)-(9CI) |
| Molecular Formula | C10H20O4 |
| Molecular Weight | 204.26 g/mol |
| IUPAC Name | [(1S,2S)-3,3-diethoxy-2-(hydroxymethyl)cyclobutyl]methanol |
| Standard InChI | InChI=1S/C10H20O4/c1-3-13-10(14-4-2)5-8(6-11)9(10)7-12/h8-9,11-12H,3-7H2,1-2H3/t8-,9-/m1/s1 |
| Standard InChIKey | WQGJJEUYJRYIAN-RKDXNWHRSA-N |
| Isomeric SMILES | CCOC1(C[C@@H]([C@H]1CO)CO)OCC |
| SMILES | CCOC1(CC(C1CO)CO)OCC |
| Canonical SMILES | CCOC1(CC(C1CO)CO)OCC |
| PubChem Compound | 14378475 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume